tert-butyl N-[(1R)-2-hydroxy-1-(3-nitrophenyl)ethyl]carbamate

• IUPAC Name: tert-butyl N-[(1R)-2-hydroxy-1-(3-nitrophenyl)ethyl]carbamate
• InChI: InChI=1S/C13H18N2O5/c1-13(2,3)20-12(17)14-11(8-16)9-5-4-6-10(7-9)15(18)19/h4-7,11,16H,8H2,1-3H3,(H,14,17)/t11-/m0/s1
• InChI Key: WDMXBGHVKOMHAT-NSHDSACASA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(CO)C1=CC(=CC=C1)[N+](=O)[O-]
• Isomeric SMILES: CC(C)(C)OC(=O)N[C@@H](CO)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C13H18N2O5
• Molecular Weight: 282.29 g/mol
• CAS No.: 2470279-08-2

Description

“tert-butyl N-[(1R)-2-hydroxy-1-(3-nitrophenyl)ethyl]carbamate” is a chemical compound with the CAS Number: 2470279-08-2. It has a molecular weight of 282.3. The IUPAC name for this compound is tert-butyl ®- (2-hydroxy-1- (3-nitrophenyl)ethyl)carbamate.

Molecular Structure Analysis

The InChI code for this compound is 1S/C13H18N2O5/c1-13(2,3)20-12(17)14-11(8-16)9-5-4-6-10(7-9)15(18)19/h4-7,11,16H,8H2,1-3H3,(H,14,17)/t11-/m0/s1. This code provides a detailed description of the molecule’s structure, including its stereochemistry.

Scientific Research Applications

Synthesis of Biologically Active Compounds

The compound has been utilized as a crucial intermediate in synthesizing various biologically active molecules. For instance, tert-butyl carbamate derivatives have been synthesized and optimized for high yields, indicating their importance in pharmaceutical research and development. Such compounds serve as key intermediates in the synthesis of drugs like omisertinib (AZD9291), showcasing their application in medicinal chemistry for cancer treatment (Bingbing Zhao et al., 2017).

Organic Synthesis and Building Blocks

Research has shown that tert-butyl (phenylsulfonyl)alkyl-N-hydroxycarbamates, a class related to tert-butyl N-[(1R)-2-hydroxy-1-(3-nitrophenyl)ethyl]carbamate, behave as protected nitrone equivalents in reactions with organometallics to yield N-(Boc)hydroxylamines. These findings suggest the compound's utility as a building block in organic synthesis, enabling the creation of complex organic molecules through various chemical transformations (Xavier Guinchard et al., 2005).

Enantioselective Synthesis

The compound has also been explored as an intermediate in the enantioselective synthesis of carbocyclic analogues of nucleotides. Its structural configuration plays a crucial role in determining the stereoselectivity of the synthesis process, underscoring its significance in the creation of enantiopure molecules, which are essential for developing specific therapeutic agents with reduced side effects (M. Ober et al., 2004).

Kinetic Resolution

Additionally, the compound has been subjected to enzymatic kinetic resolution, a process crucial for separating enantiomers, highlighting its importance in creating optically pure substances. Such processes are vital in the pharmaceutical industry for producing chiral drugs with high specificity and efficacy (Leandro Piovan et al., 2011).

Safety and Hazards

The safety information for this compound is available in its Material Safety Data Sheet (MSDS). It’s important to handle this compound with appropriate safety measures, including the use of personal protective equipment.